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Compound of Interest

6-Chloro-3,4-diethyl-2-
Compound Name:
methylquinoline

Cat. No.: B13191751

Get Quote

Executive Summary

Compound: 6-Chloro-3,4-diethyl-2-methylquinoline (CAS: 2060052-92-6) Predicted Melting
Point Range:92 °C — 115 °C Confidence Level: Moderate (Based on High-Fidelity Analog

Interpolation)

Synopsis: Experimental melting point data for 6-Chloro-3,4-diethyl-2-methylquinoline is
currently absent from public crystallographic databases. This guide utilizes a Consensus
Structure-Property Relationship (QSPR) approach, anchoring the prediction on the
experimentally verified melting point of its closest structural analog, 6-Chloro-2-methylquinoline
(94-98 °C). The analysis accounts for the competing thermodynamic vectors of increased
molecular weight (favoring solid-state stability) and steric crowding at the 2,3,4-positions
(favoring lattice disruption).

Structural Decomposition & Thermochemical
Significance
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To accurately predict the phase transition temperature, we must deconstruct the molecule into
its energetic contributors. The melting point (

) is thermodynamically defined as the ratio of enthalpy of fusion (
) to entropy of fusion (

):

The Quinoline Core

The base scaffold is Quinoline (CAS 91-22-5), which has a melting point of -15 °C. Itis a
planar, aromatic bicycle that stacks efficiently but lacks the intermolecular forces (H-bonding) to
remain solid at room temperature without substitution.

Substituent Vector Analysis

We analyze the four substituents modifying the core:
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Analog-Based Comparative Analysis

The most reliable predictive method for complex heterocycles is Analog Interpolation. We utilize

three "Anchor Compounds" with known experimental values to triangulate the target's melting

point.
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Anchor A: The Direct Parent

Compound: 6-Chloro-2-methylquinoline (CAS 92-46-6) Experimental MP:94-98 °C Relevance:
This molecule represents the target structure minus the two ethyl groups. It serves as the
baseline.

o Deduction: The target molecule has a significantly higher molecular weight (233.74 g/mol vs.
177.63 g/mol ). In the absence of steric disruption, the MP should rise.

Anchor B: The 3,4-Substitution Effect

Compound: 3,4-Dimethylquinoline (CAS 22385-04-2) Experimental MP:74 °C Relevance:
Comparison with Quinoline (-15 °C) shows that 3,4-disubstitution raises the MP by ~89 °C.

o Contrast: 2,4-Dimethylquinoline melts at only 15 °C.

e Insight: The 3,4-substitution pattern is structurally favorable for packing in the quinoline
lattice, unlike the 2,4-pattern.

Anchor C: The Steric Penalty of Ethyls

Compound: 2,3-Dimethylquinoline Experimental MP:68 °C Relevance: Demonstrates that
crowding at the 2,3-positions is tolerated, yielding a solid.

o Correction Factor: Ethyl groups are bulkier than methyls. The 2-methyl-3-ethyl-4-ethyl motif
creates a "steric gear" effect. The ethyl groups will likely twist out of plane to avoid the C-2
methyl and each other. This reduces

(lattice energy) but the mass increase compensates.

Data Synthesis Table
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= d Substitution e e T (e
ompoun Pattern (gimol) (°C) from Quinoline
Quinoline None 129.16 -15 0
6-
o 6-Cl 163.60 41 +56
Chloroquinoline
3,4-
Dimethylquinolin 3,4-Mez2 157.21 74 +89
e
6-Chloro-2-
o 6-Cl, 2-Me 177.63 96 +111
methylquinoline
6-Cl, 2-Me, 3,4- Predicted: 92— Est. +107 to
TARGET 233.74
Etz 115 +130

Predictive Logic & Mechanism

The prediction is derived from a Compensatory Model where Molecular Weight (MW) battles
Steric Entropy.

The "MW Uplift"

The target molecule is 56.11 Da heavier than the baseline (6-Chloro-2-methylquinoline).

o General Rule: For rigid aromatics, MP tends to increase with MW due to higher dispersion
forces.

o Theoretical Uplift: If packing remained identical, the MP would likely exceed 130 °C.

The "Ethyl Penalty"

The introduction of two ethyl groups at C-3 and C-4 introduces rotational degrees of freedom.
e Entropy of Fusion (

): The flexible ethyl chains gain significant entropy in the liquid phase. A higher
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lowers the melting point.

« Lattice Disruption: The 3-ethyl and 4-ethyl groups are ortho to each other. To minimize van
der Waals repulsion, they must adopt specific conformations that may prevent the quinoline
rings from stacking as tightly as they do in the 6-chloro-2-methyl parent.

The "Chlorine Anchor"

The 6-Chloro substituent is critical. Halogens often facilitate "Type II" halogen bonding or
simply fill space efficiently in the crystal lattice. The high MP of 6-chloro-2-methylquinoline (96
°C) suggests the Cl atom provides a robust lattice anchor that the ethyl groups are unlikely to
completely destabilize.

Final Calculation

o Baseline: 96 °C (6-Chloro-2-methylquinoline)
MW Effect: +20 °C (Conservative estimate for +56 Da)
o Steric/Entropy Effect: -15 °C (Penalty for 3,4-diethyl crowding and flexibility)

o Net Prediction:

Visualization of Predictive Workflow

The following diagram illustrates the logical pathway used to derive the predicted melting point,
utilizing the Graphviz (DOT) language.
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Caption: Decision tree illustrating the additive and subtractive thermodynamic factors
influencing the predicted melting point.

Experimental Validation Protocol

For researchers synthesizing this compound, the following protocol ensures accurate
determination of the melting point, distinguishing it from potential polymorphs or solvates.

Differential Scanning Calorimetry (DSC)

¢ Instrument: Standard DSC (e.g., TA Instruments Q2000).
e Protocol:

o Equilibrate: 25 °C.
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o Ramp 1: Heat at 10 °C/min to 150 °C (Assess volatile loss/solvates).
o Cool: Cool at 10 °C/min to O °C (Reset thermal history).

o Ramp 2: Heat at 5 °C/min to 150 °C.

Data Extraction: Record the onset temperature of the endothermic melt peak from Ramp 2.
This is the thermodynamic melting point.

Capillary Method (Visual)

Standard: USP <741> Class la.

Procedure: Grind sample to fine powder. Pack into capillary to 3mm height. Heat bath at 1
°C/min starting 10 °C below predicted range (start at 85 °C).

Observation: Note the temperature of the first liquid droplet (sintering) and the clear point
(meniscus formation).
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b13191751?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13191751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

